4-[(3-Ethyl-1,2-oxazol-5-yl)methyl]piperazine-1-sulfonyl fluoride

• IUPAC Name: 4-[(3-ethyl-1,2-oxazol-5-yl)methyl]piperazine-1-sulfonyl fluoride
• InChI: InChI=1S/C10H16FN3O3S/c1-2-9-7-10(17-12-9)8-13-3-5-14(6-4-13)18(11,15)16/h7H,2-6,8H2,1H3
• InChI Key: XHLRQTAUSQSSPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CN2CCN(CC2)S(=O)(=O)F
• Molecular Formula: C10H16FN3O3S
• Molecular Weight: 277.32 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Synthesis Analysis

The synthesis of oxazole derivatives often involves the use of intermediates like amino alcohols, carboxylic acids, carbonyl compounds, and alkenes. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Molecular Structure Analysis

Oxazoles have a 5-membered ring structure with one oxygen atom and one nitrogen atom. The position of these atoms and the types of substitutions on the ring can greatly influence the properties and potential applications of these compounds.

Chemical Reactions Analysis

Oxazole derivatives can undergo a variety of chemical reactions, depending on their substitution patterns and the conditions of the reaction. For example, they can participate in direct arylation and alkenylation reactions.

Physical And Chemical Properties Analysis

Oxazoles are stable liquids at room temperature with a boiling point of 69 °C. Their physical and chemical properties can be influenced by the types and positions of substitutions on the oxazole ring.

Safety And Hazards

The safety and hazards associated with oxazole derivatives can vary depending on their specific structures. Some oxazole derivatives may be harmful if swallowed or in contact with skin.

Future Directions

Oxazole derivatives have attracted significant attention in recent years due to their wide range of biological activities and potential applications in medicinal chemistry. Future research will likely continue to explore the synthesis of new oxazole derivatives, their biological activities, and their potential applications in the development of new therapeutic agents.